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Compound of Interest

Compound Name: Rintodestrant

Cat. No.: B3325236 Get Quote

This document provides comprehensive safety protocols and logistical information for the

handling and disposal of Rintodestrant. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices and minimize exposure risk.

Hazard Identification and Safety Data Summary
Rintodestrant is an orally active, non-steroidal selective estrogen receptor degrader (SERD)

and a CDK4/6 inhibitor.[1] While it is considered non-hazardous for transport, it is classified as

harmful if swallowed and very toxic to aquatic life with long-lasting effects.[2] All laboratory

personnel must be familiar with the hazards outlined in the Safety Data Sheet (SDS) before

commencing any work.

Table 1: Rintodestrant Hazard Classification (GHS)[2]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects

Table 2: Recommended Storage Conditions
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Form Storage Temperature Duration

Powder -20°C

In Solvent -80°C 6 months

In Solvent -20°C 1 month

Personal Protective Equipment (PPE) Protocol
A risk assessment should be conducted to determine the appropriate PPE for the specific

procedures being performed. However, the following provides a general guideline for handling

Rintodestrant powder and solutions.

Table 3: Personal Protective Equipment (PPE) for Handling Rintodestrant[2][3]

PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields or a full-face shield.

Protects against splashes and

airborne particles.

Hand Protection Double chemotherapy gloves.

Provides maximum protection

against skin contact. Change

gloves hourly or immediately if

contaminated, torn, or

punctured.

Body Protection
Solid-front barrier gown

(impervious clothing).

Prevents contamination of

personal clothing.

Respiratory Protection
Suitable respirator (e.g., N95

or higher).

Required when handling the

powder outside of a certified

chemical fume hood or

biological safety cabinet to

avoid inhalation.
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Preparation Phase

PPE Donning Sequence

Handling & Emergency

Post-Handling & Disposal

Start: Prepare to Handle Rintodestrant

Consult Safety Data Sheet (SDS)

Conduct Risk Assessment for Procedure

Select Appropriate PPE

1. Don Impervious Gown

Powder/Aerosol Risk

3. Don Safety Goggles/Face Shield

Liquid Handling

2. Don Respirator (if required)

4. Don Double Chemotherapy Gloves

Proceed with Handling Rintodestrant in a Ventilated Area

Spill or Exposure Event?

No

Decontaminate & Doff PPE

Yes

Use Spill Kit & Follow Emergency Protocol

Decontaminate Area & Dispose of Waste

Dispose of Waste in Designated Hazardous Waste Containers

Wash Hands Thoroughly

Click to download full resolution via product page
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Experimental Protocols: Step-by-Step Handling and
Disposal

Inspection: Upon receipt, inspect the package for any signs of damage. If the container is

compromised, handle it as a spill and follow the emergency procedures.

Labeling: Ensure the container is clearly labeled with the compound name, date received,

and associated hazards.

Storage: Store the container in a tightly sealed, designated area under the recommended

temperature conditions to maintain stability.[1][2] Keep away from strong acids/alkalis and

strong oxidizing/reducing agents.[2]

Designated Area: All handling of Rintodestrant, especially the powder form, should be

conducted in a designated area with appropriate exhaust ventilation, such as a certified

chemical fume hood or a biological safety cabinet.[2]

Personal Protective Equipment: Before handling, don the appropriate PPE as outlined in

Table 3 and the workflow diagram.

Weighing: When weighing the powder, use a containment balance or perform the task within

a ventilated enclosure to minimize aerosol formation.

Solution Preparation: To prepare solutions, add the solvent to the vial containing the

Rintodestrant powder slowly to avoid splashing.

Spill Management: A spill kit should be readily accessible. In the event of a spill, evacuate

the area if necessary, and follow established institutional procedures for hazardous chemical

spills. Clean the spill using the absorbent materials in the kit while wearing full PPE.

The disposal of Rintodestrant and any contaminated materials must comply with federal,

state, and local regulations for hazardous waste.

Waste Segregation: Do not mix Rintodestrant waste with other laboratory waste streams.[3]

It should be segregated as hazardous chemical waste.

Containerization:
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Trace Waste: Items with trace contamination (e.g., used gloves, absorbent pads, empty

vials) should be disposed of in a designated yellow chemotherapy waste container.[4]

Bulk Waste: Unused or expired Rintodestrant, as well as solutions and visibly

contaminated items, must be collected in a special black hazardous chemical waste

container.[3][4]

Sharps: Needles and syringes used for transferring Rintodestrant solutions should be

placed in a designated sharps container. If the syringe contains residual drug, it must be

disposed of as bulk hazardous waste.[3]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

name "Rintodestrant".

Pickup: Arrange for the disposal of hazardous waste through your institution's Environmental

Health and Safety (EHS) office.

Emergency Procedures
Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding the eyelids apart. Seek prompt medical attention. An eye-wash station should be

readily accessible.[2]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with soap and water. Seek medical attention if irritation develops.[2]

Inhalation: Move to an area with fresh air. If breathing is difficult, seek immediate medical

attention.[2]

Ingestion: If swallowed, call a poison control center or doctor immediately. Rinse the mouth

with water.[2]

By adhering to these safety and handling protocols, researchers can minimize their risk of

exposure to Rintodestrant and ensure a safe laboratory environment. Always consult your

institution's specific safety guidelines and the most recent Safety Data Sheet before working

with this or any other hazardous chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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